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Compound of Interest

Compound Name: Bisandrographolide C

Cat. No.: B12852885 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the isolation and purification of

Bisandrographolide C, an ent-labdane diterpenoid dimer found in the medicinal plant

Andrographis paniculata. The methodology is based on established phytochemical research,

offering a reproducible workflow for obtaining this compound for further study and development.

Introduction
Bisandrographolide C is a naturally occurring dimeric diterpenoid isolated from Andrographis

paniculata, a plant with a long history of use in traditional medicine.[1] As a member of the bis-

andrographolide family, it is of significant interest to the scientific community for its potential

biological activities. This document outlines a comprehensive protocol for the extraction,

fractionation, and purification of Bisandrographolide C, enabling its consistent isolation for

research and drug discovery purposes.

Experimental Overview
The isolation and purification of Bisandrographolide C involves a multi-step process that

begins with the extraction of dried plant material, followed by systematic fractionation using

column chromatography and final purification via semi-preparative High-Performance Liquid

Chromatography (HPLC). The overall workflow is depicted in the diagram below.
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Extraction

Fractionation

Purification

Dried, powdered aerial parts of
Andrographis paniculata (15 kg)

Extraction with 95% EtOH (3 x 120 L)

Crude EtOH Extract (1.2 kg)

Suspension in H2O and partitioning
with petroleum ether and EtOAc

EtOAc Fraction (300 g)

Silica Gel Column Chromatography
(Petroleum ether-EtOAc gradient)

Collection of Fractions (Fr. 1-8)

Further Silica Gel CC of Fr. 5
(CH2Cl2-MeOH gradient)

Sub-fractions (Fr. 5.1-5.7)

Semi-preparative HPLC of Fr. 5.3
(MeCN-H2O)

Bisandrographolide C (5.0 mg)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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